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Compound of Interest

Compound Name: Triethylene glycol dimethacrylate

Cat. No.: B118310 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Triethylene glycol dimethacrylate (TEGDMA) is a commonly utilized monomer in the

development of polymer-based materials for biomedical applications. While invaluable in

research and drug development, it is imperative to handle this chemical with the utmost care to

mitigate potential health risks, including skin sensitization and respiratory irritation.[1][2][3] This

guide provides essential, step-by-step safety and logistical information, including operational

and disposal plans, to ensure the safe handling of TEGDMA in a laboratory setting.

Immediate Safety Protocols: Personal Protective
Equipment (PPE)
The cornerstone of safe TEGDMA handling is the consistent and correct use of appropriate

Personal Protective Equipment. Below is a detailed breakdown of the required PPE.

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

(US) standards.[1]

Skin Protection:
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Gloves: Chemical-resistant gloves are mandatory. Nitrile rubber gloves with a minimum

thickness of 0.5 mm are a recommended option.[4] However, it is crucial to be aware of

breakthrough times, which can be short. For prolonged or frequently repeated contact, a

glove with a protection class of 5 or higher (breakthrough time >240 minutes) is

recommended. For brief contact, a glove with a protection class of 3 or higher (breakthrough

time >60 minutes) is advisable.[1] Acrylates are known to penetrate commonly-used gloves;

therefore, if a glove comes into contact with TEGDMA, it should be removed and discarded

immediately, followed by hand washing.[5][6]

Lab Coat/Clothing: A flame-resistant and impervious lab coat or clothing should be worn to

prevent skin contact.[1] Long-sleeved clothing is essential.[4] Contaminated work clothing

should not be allowed out of the workplace and must be washed before reuse.[1][5]

Respiratory Protection:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling

vapors or mists.[1][3][7]

If exposure limits are exceeded or if irritation or other symptoms are experienced, a full-face

respirator should be used.[1][8]

Quantitative Data on Glove Permeability
The selection of appropriate gloves is critical. The following table summarizes available data on

the breakthrough times of different glove materials when exposed to TEGDMA. It is important

to note that breakthrough times can vary significantly based on the specific glove manufacturer,

thickness, and the presence of solvents.[1]
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Glove Material
TEGDMA
Concentration

Mean
Breakthrough Time
(minutes)

Notes

Latex (5 types) Concentrated 4.9[1]

Protection is

significantly reduced

in the presence of

solvents.

Nitrile (5 types) Concentrated 15.7[1]

Offers longer

protection than latex

in the absence of

solvents. One tested

nitrile glove had a

breakthrough time of

28-30 minutes.[1]

Latex (5 types) Diluted in Ethanol 4.8[1]

Nitrile (5 types) Diluted in Ethanol 9.9[1]

Latex (5 types) Diluted in Acetone 2.8[1]

Nitrile (5 types) Diluted in Acetone 2.8[1]

Acetone significantly

reduces the protective

efficacy of nitrile

gloves.

Operational Plan for Safe Handling
A systematic approach to handling TEGDMA is crucial for minimizing exposure risks.

1. Preparation:

Read and understand the Safety Data Sheet (SDS) for TEGDMA before starting any work.[7]

Ensure the work area is clean and uncluttered.

Verify that a chemical fume hood is available and functioning correctly.
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Assemble all necessary materials, including TEGDMA, other reagents, labware, and waste

containers, within the fume hood.

Ensure an emergency shower and eyewash station are readily accessible.[4]

Don the appropriate PPE as detailed above.

2. Handling and Use:

Conduct all procedures involving the handling of liquid TEGDMA within a certified chemical

fume hood to ensure adequate ventilation.[1][3]

Avoid direct contact with skin and eyes.[1][7]

Use non-sparking tools to prevent ignition sources.[1]

Keep containers of TEGDMA tightly closed when not in use.[3]

Store TEGDMA in a cool, dry, and well-ventilated area, away from direct sunlight, heat, and

incompatible materials such as strong oxidizing agents.[2][7][9]

3. Spill Management:

In the event of a small spill, ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or

earth).

Collect the absorbed material and place it into a suitable, labeled container for hazardous

waste disposal.[1]

For large spills, evacuate the area and contact the appropriate emergency response team.

Disposal Plan for TEGDMA Waste
Proper disposal of TEGDMA and contaminated materials is essential to protect the

environment and comply with regulations. All waste must be handled in accordance with local,

state, and federal regulations.[1][2]
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1. Liquid TEGDMA Waste:

Collection: Collect all liquid waste containing TEGDMA in a designated, leak-proof, and

chemically compatible container. The container must be clearly labeled as "Hazardous

Waste: Triethylene Glycol Dimethacrylate".

Storage: Keep the waste container tightly sealed and store it in a designated, well-ventilated

secondary containment area, away from incompatible materials.

Disposal: Arrange for the disposal of the liquid hazardous waste through a licensed waste

disposal company.[3][10] Do not dispose of liquid TEGDMA down the drain.[9]

2. Solid Waste Contaminated with TEGDMA:

Collection: Collect all solid waste contaminated with TEGDMA (e.g., used gloves, absorbent

pads, pipette tips, and paper towels) in a separate, clearly labeled, heavy-duty plastic bag.

[11]

Storage: Seal the bag and store it in a designated hazardous waste accumulation area.

Disposal: Dispose of the contaminated solid waste as hazardous waste through a licensed

disposal service.

3. Empty TEGDMA Containers:

To be considered non-hazardous, the container must be completely empty.

For containers that held highly toxic materials, the first three rinses must be collected and

disposed of as hazardous waste.[12]

Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol). Collect the

first rinsate as hazardous liquid waste.

After thorough rinsing and drying, deface the label on the container before disposal in the

regular trash or recycling, as per institutional guidelines.

First Aid Measures
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In case of accidental exposure, immediate action is critical.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. If skin irritation or a rash occurs, get medical

attention.[1][5][8]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get medical attention.[1][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a doctor or poison control center immediately.[1]

Experimental Workflow for Safe Handling of
TEGDMA
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Caption: Workflow for the safe handling of Triethylene glycol dimethacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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